Cas no 1795084-54-6 (1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 1795084-54-6
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5266249
• Update Time: 2025-11-02

1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C14H13N3O/c1-16-9-5-6-10(14(16)18)13-15-11-7-3-4-8-12(11)17(13)2/h3-9H,1-2H3
• InChI Key： ZRFDUNZFPARFMR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CC=C1C1N(C)C2=CC=CC=C2N=1

Additional information on 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one (CAS: 1795084-54-6)

The compound 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one (CAS: 1795084-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a benzodiazole moiety fused with a dihydropyridinone ring, exhibits promising biological activity, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role as a scaffold for drug development, with a focus on its pharmacokinetic properties and binding affinity to various biological targets.

One of the most notable findings in recent research is the compound's ability to act as a selective inhibitor of certain kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one exhibited potent inhibitory effects on JAK3 kinases, which are critical in the pathogenesis of autoimmune diseases. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding mode and efficacy, revealing a high degree of specificity for JAK3 over other kinase family members.

Further investigations into the compound's mechanism of action have highlighted its potential in oncology. Preclinical studies conducted in 2024 reported that 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one could disrupt the interaction between MDM2 and p53, a key regulatory pathway in cancer cell apoptosis. These findings, published in Cancer Research, suggest that the compound may serve as a lead structure for the development of novel anticancer agents, particularly for tumors with p53 mutations.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on optimizing the production of 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires formulation optimization to improve its solubility and stability. Ongoing research is addressing these limitations through structural modifications and the development of prodrug strategies.

In conclusion, 1-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one represents a versatile and promising scaffold in drug discovery. Its applications span from inflammatory diseases to oncology, with recent studies underscoring its potential as a selective kinase inhibitor and p53 pathway modulator. Continued research into its pharmacological properties and synthetic accessibility will be critical for advancing this compound toward clinical applications.